Cas no 141784-10-3 (Benzenemethanol, 2-nitro-6-(trifluoromethyl)-)

• Product Name: Benzenemethanol, 2-nitro-6-(trifluoromethyl)-
• CAS No: 141784-10-3
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 3731646
• PubChem ID: 54449032
• Update Time: 2025-11-02

Benzenemethanol, 2-nitro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-nitro-6-(trifluoromethyl)-
• 2-Nitro-6-(trifluoromethyl)benzyl alcohol
• SCHEMBL7458876
• 141784-10-3
• MFCD09907678

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)6-2-1-3-7(12(14)15)5(6)4-13/h1-3,13H,4H2
• InChI Key： WTPSRYDIWDEXAQ-UHFFFAOYSA-N
• SMILES： C1(CO)=C(C(F)(F)F)C=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 221.02997754Da
• Monoisotopic Mass: 221.02997754Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.1Ų

Additional information on Benzenemethanol, 2-nitro-6-(trifluoromethyl)-

Comprehensive Guide to Benzenemethanol, 2-nitro-6-(trifluoromethyl)- (CAS No. 141784-10-3): Properties, Applications, and Market Insights

Benzenemethanol, 2-nitro-6-(trifluoromethyl)- (CAS No. 141784-10-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic alcohol derivative is characterized by the presence of a nitro group and a trifluoromethyl group on the benzene ring, which imparts unique chemical properties. Researchers and industry professionals frequently search for terms like "2-nitro-6-(trifluoromethyl)benzenemethanol uses" and "CAS 141784-10-3 synthesis", highlighting its relevance in modern chemistry.

The molecular structure of Benzenemethanol, 2-nitro-6-(trifluoromethyl)- makes it a valuable intermediate in organic synthesis. Its electron-withdrawing groups enhance its reactivity, making it suitable for applications in agrochemicals, pharmaceuticals, and advanced materials. Recent trends in green chemistry and sustainable synthesis have further increased interest in this compound, as scientists explore eco-friendly methods for its production.

One of the most common queries related to this compound is its solubility and stability. Benzenemethanol, 2-nitro-6-(trifluoromethyl)- exhibits moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being less soluble in water. Its stability under various conditions makes it a reliable candidate for multi-step synthetic processes. Additionally, its fluorescence properties have been studied for potential applications in materials science and bioimaging.

In the pharmaceutical sector, Benzenemethanol, 2-nitro-6-(trifluoromethyl)- is often explored as a building block for drug discovery. Its structural motifs are found in compounds with anti-inflammatory and antimicrobial activities. With the rising demand for novel therapeutics, especially in the wake of global health challenges, this compound has become a focal point for researchers investigating new drug candidates.

The agrochemical industry also benefits from the applications of Benzenemethanol, 2-nitro-6-(trifluoromethyl)-. Its derivatives are used in the development of pesticides and herbicides, contributing to improved crop protection strategies. As the world faces food security challenges, the role of such advanced chemicals in agriculture cannot be overstated.

From a market perspective, the demand for Benzenemethanol, 2-nitro-6-(trifluoromethyl)- is expected to grow steadily. Key players in the chemical industry are investing in scalable synthesis methods to meet the needs of various sectors. Analysts often track keywords like "CAS 141784-10-3 market price" and "2-nitro-6-(trifluoromethyl)benzenemethanol suppliers" to gauge market dynamics.

Environmental and safety considerations are also critical when working with Benzenemethanol, 2-nitro-6-(trifluoromethyl)-. Proper handling and disposal protocols must be followed to minimize environmental impact. Researchers are increasingly focusing on biodegradable alternatives and waste reduction techniques to align with global sustainability goals.

In conclusion, Benzenemethanol, 2-nitro-6-(trifluoromethyl)- (CAS No. 141784-10-3) is a versatile compound with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and growing market demand make it a subject of ongoing research and development. For those interested in specialty chemicals and advanced synthesis, this compound offers numerous opportunities for innovation and discovery.